Cas no 25343-25-3 (Benzamide,N-[[(2,6-diethylphenyl)amino]thioxomethyl]-)

• Product Name: Benzamide,N-[[(2,6-diethylphenyl)amino]thioxomethyl]-
• CAS No: 25343-25-3
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 259117
• PubChem ID: 2731054
• Update Time: 2025-04-19

Benzamide,N-[[(2,6-diethylphenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[(2,6-diethylphenyl)amino]thioxomethyl]-
• N-[(2,6-diethylphenyl)carbamothioyl]benzamide
• AC1MBTKO
• MolPort-002-917-141
• N-benzoyl-N'-(2,6-diethylphenyl)thiourea
• NSC328014
• NSC-328014
• 25343-25-3
• DTXSID30369672

• Inchi： 1S/C18H20N2OS/c1-3-13-11-8-12-14(4-2)16(13)19-18(22)20-17(21)15-9-6-5-7-10-15/h5-12H,3-4H2,1-2H3,(H2,19,20,21,22)
• InChI Key： AHOHXYNXYLWYDK-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 312.1298
• Monoisotopic Mass: 312.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.182
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.642
• PSA: 41.13
• LogP: 4.40210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas